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Compound of Interest

Compound Name: Methyl 4-amino-5-fluoropicolinate

CAS No.: 1260665-42-6

Cat. No.: B8054130

Get Quote

Executive Summary
This technical guide provides a rigorous comparative analysis of two isomeric fluorinated

pyridine building blocks: Methyl 4-amino-5-fluoropicolinate and Methyl 6-fluoropicolinate.

While both share a picolinate (pyridine-2-carboxylate) core, their electronic landscapes and

resulting reactivities are diametrically opposed.

Methyl 6-fluoropicolinate acts primarily as an electrophilic scaffold, utilizing the activation

provided by the ring nitrogen to facilitate Nucleophilic Aromatic Substitution (SNAr) at the C6

position. It is a critical intermediate in medicinal chemistry for fragment-based drug discovery

(FBDD).

Methyl 4-amino-5-fluoropicolinate functions as a nucleophilic/functional scaffold. The

electron-donating amino group at C4 deactivates the ring towards SNAr, making the C5-

fluorine atom a stable structural element rather than a leaving group. This motif is the

pharmacophore backbone for next-generation auxinic herbicides (e.g., Florpyrauxifen-

benzyl).
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Structural & Physicochemical Profiling
The distinct substitution patterns dictate the electronic distribution within the pyridine ring,

influencing pKa, lipophilicity, and metabolic stability.

Table 1: Comparative Physicochemical Data
Feature Methyl 6-fluoropicolinate

Methyl 4-amino-5-
fluoropicolinate

CAS Number 455-71-0 1260665-42-6

Structure Pyridine-2-COOMe, 6-F
Pyridine-2-COOMe, 4-NH₂, 5-

F

Molecular Weight 155.13 g/mol 184.17 g/mol

Electronic Character Electron-Deficient (π-acidic) Electron-Rich (at C3/C5)

Primary Reactivity SNAr (Fluorine displacement)
N-Functionalization / Pd-

Catalysis

Key Application
Bcl-xL antagonists, Ligand

synthesis

Auxinic Herbicides (Rinskor™

active)

Storage Inert atmosphere, 2-8°C Inert atmosphere, Room Temp

Electronic Mechanism Analysis
C6-Fluoro Activation: In Methyl 6-fluoropicolinate, the fluorine atom is ortho to the pyridine

nitrogen. The inductive withdrawal (-I) of the nitrogen, combined with the inability of the

nitrogen lone pair to donate density into the C6 position, renders the C-F bond highly

susceptible to nucleophilic attack.

C4-Amino Deactivation: In Methyl 4-amino-5-fluoropicolinate, the amino group is a strong

Electron Donating Group (EDG) via resonance (+M). This pushes electron density into the

ring (specifically to C3 and C5), effectively "shielding" the C5-fluorine bond from nucleophilic

attack. The fluorine here serves as a metabolic blocker rather than a reactive handle.

Reactivity Landscapes & Synthetic Utility
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The following Graphviz diagram illustrates the divergent synthetic pathways for these two

molecules.
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Figure 1:Divergent reactivity profiles. The 6-fluoro isomer undergoes substitution at the C-F

bond, while the 4-amino-5-fluoro isomer undergoes functionalization at the amino group or

electrophilic substitution at the C3 position.

Methyl 6-fluoropicolinate: The SNAr Workhorse
This molecule is the reagent of choice for introducing a picolinate moiety into a drug scaffold.

Mechanism: Meisenheimer complex formation followed by fluoride elimination.

Selectivity: Exclusive to the C6 position. The ester at C2 further activates the ring via

electron withdrawal (-M).

Common Nucleophiles: Phenols (to make biaryl ethers), primary/secondary amines, and

thiols.

Methyl 4-amino-5-fluoropicolinate: The Auxinic Core
This molecule is a scaffold, not a reagent.

Stability: The C5-F bond is extremely stable (bond dissociation energy ~115 kcal/mol) and

resistant to hydrolysis or displacement.
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C3-Functionalization: The amino group directs incoming electrophiles (like Cl+ or Br+) to the

C3 position. This is the key step in synthesizing herbicides like Florpyrauxifen-benzyl, where

the core is 4-amino-3-chloro-5-fluoro-6-arylpicolinate.

Medicinal & Agrochemical Applications[1][2][3]
Case Study A: Bcl-xL Antagonists (Oncology)
Researchers utilize Methyl 6-fluoropicolinate to synthesize selective Bcl-xL inhibitors. The 6-

fluoro group is displaced by a complex amine or phenol to link the picolinate "warhead" to the

rest of the molecule. The picolinate nitrogen then chelates with the active site of the protein.

Reference Mechanism: SNAr displacement of 6-F is favored over 2-COOMe hydrolysis

under anhydrous basic conditions.

Case Study B: Rinskor™ Active (Herbicides)
Methyl 4-amino-5-fluoropicolinate represents the core pharmacophore of the "Arylex" and

"Rinskor" class of synthetic auxins developed by Corteva Agriscience.

Role of Fluorine: The C5-F prevents metabolic hydroxylation of the ring, extending the half-

life of the herbicide in the plant.

Role of Amino Group: Provides essential hydrogen bonding interactions within the TIR1

ubiquitin ligase receptor pocket.

Experimental Protocols
Protocol A: SNAr Functionalization of Methyl 6-
fluoropicolinate
Objective: Synthesis of Methyl 6-(4-phenoxyphenoxy)picolinate.

Materials:

Methyl 6-fluoropicolinate (1.0 eq)

4-Phenoxyphenol (1.1 eq)
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Cesium Carbonate (Cs₂CO₃) (1.5 eq)

Dimethylformamide (DMF) (Anhydrous)

Step-by-Step Workflow:

Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 4-

phenoxyphenol in anhydrous DMF (0.2 M concentration).

Deprotonation: Add Cs₂CO₃ in one portion. Stir at room temperature for 15 minutes to

generate the phenoxide anion. Note: Evolution of CO₂ may occur; ensure venting.

Addition: Add Methyl 6-fluoropicolinate (dissolved in minimal DMF) dropwise to the reaction

mixture.

Reaction: Heat the mixture to 80°C. Monitor via TLC (Hexane:EtOAc 3:1) or LC-MS.[1][2][3]

The reaction is typically complete within 2-4 hours.

Workup: Cool to room temperature. Pour into ice-cold water (10x volume). Extract with Ethyl

Acetate (3x).[4]

Purification: Wash combined organics with brine, dry over Na₂SO₄, and concentrate. Purify

via flash column chromatography (SiO₂).

Critical Control Point: Avoid using strong hydroxide bases (NaOH/KOH) or aqueous conditions,

as this will hydrolyze the methyl ester to the carboxylic acid (Saponification) before the SNAr is

complete.

Protocol B: C3-Chlorination of Methyl 4-amino-5-
fluoropicolinate
Objective: Preparation of the herbicide intermediate Methyl 4-amino-3-chloro-5-fluoropicolinate.

Materials:

Methyl 4-amino-5-fluoropicolinate (1.0 eq)

N-Chlorosuccinimide (NCS) (1.05 eq)
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Acetonitrile (ACN)

Step-by-Step Workflow:

Dissolution: Dissolve Methyl 4-amino-5-fluoropicolinate in ACN (0.1 M) at room

temperature.

Reagent Addition: Add NCS portion-wise over 10 minutes. The reaction is slightly

exothermic.

Heating: Reflux the mixture (approx. 82°C) for 1 hour.

Validation: Check LC-MS for the mass shift (+34 Da for Cl). The amino group directs the

chlorine exclusively to the C3 position (ortho to the amino, para to the ester).

Isolation: Concentrate the solvent. Redissolve in EtOAc/Water. The product often

precipitates or can be recrystallized from Ethanol.

Synthesis & Manufacturing Routes
Understanding the origin of these molecules aids in supply chain security.
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Figure 2:Manufacturing origins.[5][6][7][8] The 6-fluoro derivative is derived from simple

pyridine precursors, whereas the 4-amino-5-fluoro derivative is often downstream of chlorinated

agrochemical precursors like Picloram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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